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Compound of Interest

Compound Name: 1,5-Dimethyl Citrate

Cat. No.: B1141270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the application of 1,5-dimethyl citrate as a

versatile building block in organic chemistry. It includes protocols for its synthesis and its use in

the formation of metal-organic complexes, highlighting its utility in the development of novel

chemical entities.

Introduction
1,5-Dimethyl citrate is a derivative of citric acid, a naturally occurring tricarboxylic acid. The

selective esterification of the terminal carboxylic acid groups at the 1 and 5 positions leaves the

central carboxylic acid and the hydroxyl group available for further chemical modification. This

unique structural feature makes 1,5-dimethyl citrate a valuable intermediate for synthesizing a

variety of more complex molecules, including pharmaceuticals and materials with interesting

coordination chemistry. Its utility stems from its role as a protected form of citric acid, allowing

for selective reactions at the unesterified positions.

Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of 1,5-dimethyl citrate
is provided below for easy reference.
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Property Value Reference(s)

CAS Number 53798-96-2 [1][2]

Molecular Formula C₈H₁₂O₇ [1][2]

Molecular Weight 220.18 g/mol [1][2]

Appearance White to off-white solid [1]

Melting Point >115 °C (decomposes) [1]

Solubility
Soluble in DMSO and slightly

soluble in methanol.
[1]

¹H NMR (DMSO-d₆)

Chemical shifts corresponding

to the methyl and methylene

protons.

[1]

¹³C NMR (DMSO-d₆)

Chemical shifts corresponding

to the carbonyl, quaternary,

methylene, and methyl

carbons.

[1]

Mass Spectrometry
Consistent with the molecular

formula C₈H₁₂O₇.
[1]

Infrared (IR) Spectroscopy

Characteristic peaks for O-H,

C-H, and C=O stretching

vibrations.

[1]

Experimental Protocols
This section details the experimental procedures for the synthesis of 1,5-dimethyl citrate and

its subsequent use as a building block in the synthesis of a dimeric tin(II) complex.

This protocol is adapted from a literature procedure for the synthesis of citrate esters.[3]

Reaction Scheme:
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Reactants

ProductsCitric Acid

H₂SO₄ (catalytic)Methanol (excess)

1,5-Dimethyl Citrate

Water

Reflux, 1h

Click to download full resolution via product page

Caption: Synthesis of 1,5-Dimethyl Citrate via Fischer Esterification.

Materials:

Citric acid (10.0 g, 52.1 mmol)

Methanol (100 mL)

Concentrated sulfuric acid (98%, 1 mL)

Cold water (50 mL)

Calcium carbonate

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine

Equipment:

Round-bottom flask
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Reflux condenser

Stirring plate and stir bar

Filtration apparatus

Rotary evaporator

Separatory funnel

Flash chromatography system

Procedure:

Dissolve citric acid in methanol in a round-bottom flask.

Slowly add concentrated sulfuric acid to the solution while stirring.

Heat the mixture to reflux and maintain for 1 hour.

Allow the reaction mixture to cool to room temperature.

Add cold water to the flask with continuous stirring.

Neutralize the solution by adding calcium carbonate until effervescence ceases.

Filter the suspension to remove the precipitated calcium sulfate.

Evaporate the filtrate to dryness under reduced pressure using a rotary evaporator.

The crude product can be further purified by flash chromatography on silica gel if required.

This protocol is based on the synthesis of tin(II) citrate complexes as described in the literature.

[1][2] The exact experimental details should be confirmed by consulting the primary reference.

Reaction Scheme:
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Reactants

Product

1,5-Dimethyl Citrate

Aqueous SolutionTin(II) Chloride Dimeric Tin(II) 1,5-Dimethyl CitrateReaction
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Caption: Synthesis of a Dimeric Tin(II) Complex from 1,5-Dimethyl Citrate.

Materials:

1,5-Dimethyl citrate

Tin(II) chloride (SnCl₂)

Deionized water

Suitable base (e.g., sodium hydroxide solution) for pH adjustment

Equipment:

Reaction flask with a stirrer

pH meter

Filtration apparatus

Drying oven or desiccator

Procedure (General Outline):

Prepare an aqueous solution of 1,5-dimethyl citrate.
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In a separate vessel, prepare an aqueous solution of tin(II) chloride.

Slowly add the tin(II) chloride solution to the 1,5-dimethyl citrate solution with vigorous

stirring.

Adjust the pH of the reaction mixture as necessary to facilitate complex formation, likely to a

weakly acidic or neutral pH.

Continue stirring the reaction mixture at room temperature for a specified period to allow for

the formation of the tin(II) citrate complex.

The resulting precipitate, dimeric tin(II) 1,5-dimethyl citrate, is collected by filtration.

Wash the collected solid with deionized water to remove any unreacted starting materials

and by-products.

Dry the product under vacuum or in a desiccator.

Characterization: The final product can be characterized by various spectroscopic methods

including Infrared (IR) spectroscopy, ¹H, ¹³C, and ¹¹⁹Sn NMR spectroscopy, and ¹¹⁹Sn

Mössbauer spectroscopy to confirm its structure and purity.[1][2]

Signaling Pathways and Logical Relationships
The utility of 1,5-dimethyl citrate as a building block is predicated on the differential reactivity

of its functional groups. The ester groups at the 1 and 5 positions serve as protecting groups,

allowing for selective reactions at the central carboxyl and hydroxyl groups.
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Available Functional Groups

Potential Reactions

Product Classes

1,5-Dimethyl Citrate

Central Carboxyl Group Hydroxyl Group

Amide Bond Formation Metal Coordination Further Esterification

Amide Derivatives Metal-Organic Complexes Tri-esters

Click to download full resolution via product page

Caption: Reactivity pathways of 1,5-dimethyl citrate as a building block.

Conclusion
1,5-Dimethyl citrate is a readily accessible and highly useful building block in organic

synthesis. Its unique pattern of functional group protection allows for selective chemical

transformations, making it an attractive starting material for the synthesis of a wide range of

target molecules. The protocols provided herein offer a starting point for researchers to explore

the chemistry of this versatile compound in their own synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141270#1-5-dimethyl-citrate-as-a-building-block-in-
organic-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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